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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Dinitropyrene (1,6-DNP) is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) that is a

potent mutagen and is reasonably anticipated to be a human carcinogen.[1] It is primarily used

for research purposes, particularly in studies of genotoxicity, mutagenicity, and carcinogenicity.

[1] Accurate and consistent preparation of 1,6-DNP solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide detailed protocols for the

preparation of 1,6-DNP solutions for various laboratory applications, along with solubility data

and safety precautions.

Physicochemical Properties and Safety Data
Molecular Formula: C₁₆H₈N₂O₄

Molecular Weight: 292.25 g/mol

Appearance: Yellow crystalline solid.[1]

Storage: Store at -20°C, protected from light.

Safety Precautions: 1,6-Dinitropyrene is a suspected carcinogen and mutagen. Handle with

extreme care using appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety goggles. All handling of the solid compound and concentrated solutions should

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1200346?utm_src=pdf-interest
https://www.benchchem.com/product/b1200346?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://www.benchchem.com/product/b1200346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


be performed in a certified chemical fume hood. Refer to the Safety Data Sheet (SDS) for

complete safety information.

Solubility of 1,6-Dinitropyrene
The solubility of 1,6-dinitropyrene can vary depending on the solvent and temperature. The

following table summarizes the available solubility information in common laboratory solvents.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing stock solutions for in

vitro biological assays. A

concentration of 0.5 mg/mL

has been used for in vivo

studies.

Toluene Moderately Soluble

Used as a solvent for

commercially available certified

reference standards at

concentrations of 10 µg/mL

and 100 µg/mL.

Dimethylformamide (DMF) Likely Soluble
Generally a good solvent for

many organic compounds.

Acetone Likely Soluble

Often used for the extraction of

nitrophenols due to its

moderate polarity.[2]

Ethanol Sparingly Soluble
Polar protic solvents may be

less effective.

Water Insoluble
1,6-Dinitropyrene is practically

insoluble in aqueous solutions.

Note: Quantitative solubility data for 1,6-dinitropyrene in many organic solvents is not readily

available in the literature. It is recommended to perform small-scale solubility tests to determine

the optimal solvent and concentration for your specific application.
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Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
This protocol describes the preparation of a 1 mg/mL (1000 µg/mL) stock solution of 1,6-
dinitropyrene in DMSO. This stock solution can be used for subsequent dilutions to prepare

working solutions for various in vitro assays.

Materials:

1,6-Dinitropyrene (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Amber glass vial with a PTFE-lined cap

Vortex mixer

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: In a chemical fume hood, carefully weigh 1 mg of 1,6-
dinitropyrene powder onto a tared weigh boat.

Dissolution: Transfer the weighed 1,6-dinitropyrene to a clean, amber glass vial. Using a

calibrated micropipette, add 1 mL of anhydrous DMSO to the vial.

Mixing: Tightly cap the vial and vortex thoroughly until the 1,6-dinitropyrene is completely

dissolved. Gentle warming in a water bath (up to 37°C) may aid in dissolution, but be

cautious of potential degradation at higher temperatures.

Storage: Store the stock solution at -20°C, protected from light. The solution should be stable

for several months under these conditions. Before each use, bring the solution to room

temperature and vortex gently to ensure homogeneity.
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Preparation of Working Solutions for In Vitro Assays
(e.g., Ames Test)
This protocol provides an example of preparing a series of working solutions from a 1 mg/mL

stock solution in DMSO for a mutagenicity assay like the Ames test.

Materials:

1 mg/mL 1,6-Dinitropyrene stock solution in DMSO

Sterile cell culture medium or appropriate buffer

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Thaw the 1 mg/mL 1,6-DNP stock solution at room temperature and

vortex gently.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile microcentrifuge tubes

using the appropriate cell culture medium or buffer to achieve the desired final

concentrations. For example, to prepare a 10 µg/mL working solution, add 10 µL of the 1

mg/mL stock solution to 990 µL of medium/buffer.

Final Concentration in Assay: When adding the working solutions to the assay wells, ensure

the final concentration of DMSO is kept low (typically ≤ 0.5% v/v) to avoid solvent-induced

cytotoxicity. A vehicle control (medium/buffer with the same final concentration of DMSO)

should always be included in the experiment.

Use Immediately: It is recommended to prepare fresh working solutions for each experiment.

Diagrams
Experimental Workflow for Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1200346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for preparing 1,6-dinitropyrene stock

and working solutions.

Stock Solution Preparation

Working Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1200346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200346?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://www.researchgate.net/post/Which_is_the_best_organic_solvent_for_nitrophenol_solubility_and_extraction
https://www.benchchem.com/product/b1200346#preparation-of-1-6-dinitropyrene-solutions-for-laboratory-use
https://www.benchchem.com/product/b1200346#preparation-of-1-6-dinitropyrene-solutions-for-laboratory-use
https://www.benchchem.com/product/b1200346#preparation-of-1-6-dinitropyrene-solutions-for-laboratory-use
https://www.benchchem.com/product/b1200346#preparation-of-1-6-dinitropyrene-solutions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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